Cas no 439106-66-8 (4-(3,5-difluorophenyl)-1H-pyrazole)

• Product Name: 4-(3,5-difluorophenyl)-1H-pyrazole
• CAS No: 439106-66-8
• CID: 4651532
• PubChem ID: 4138773
• Update Time: 2025-06-25

4-(3,5-difluorophenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(3,5-DIFLUOROPHENYL)-1H-PYRAZOLE
• 4-(3,5-difluorophenyl)-1H-pyrazole

Additional information on 4-(3,5-difluorophenyl)-1H-pyrazole

4-(3,5-Difluorophenyl)-1H-Pyrazole: A Comprehensive Overview

4-(3,5-Difluorophenyl)-1H-pyrazole, also known by its CAS number CAS No. 439106-66-8, is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its pyrazole ring, a five-membered ring containing two nitrogen atoms, which imparts unique electronic properties. The presence of two fluorine atoms at the 3 and 5 positions of the phenyl ring further enhances its chemical reactivity and biological activity.

The synthesis of 4-(3,5-difluorophenyl)-1H-pyrazole typically involves a multi-step process that includes nucleophilic substitution and cyclization reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint of its production. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields.

In terms of physical properties, 4-(3,5-difluorophenyl)-1H-pyrazole exhibits a melting point of approximately 220°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its UV-Vis spectrum shows strong absorption bands in the range of 270-290 nm, which is indicative of its aromaticity and conjugation within the molecule.

The biological activity of 4-(3,5-difluorophenyl)-1H-pyrazole has been extensively studied, particularly in the context of its potential as a therapeutic agent. Recent studies have demonstrated its ability to inhibit certain kinases involved in cancer cell proliferation, making it a promising candidate for anti-cancer drug development. Additionally, this compound has shown moderate activity against bacterial pathogens, highlighting its potential in antimicrobial applications.

From an environmental perspective, the degradation pathways of CAS No. 439106-66-8 have been investigated under various conditions. Research indicates that it undergoes hydrolysis under alkaline conditions, with a half-life of approximately 24 hours at pH 8. This information is crucial for assessing its environmental impact and ensuring safe disposal practices.

In conclusion, 4-(3,5-difluorophenyl)-1H-pyrazole, with its unique chemical structure and diverse functional properties, continues to be a focal point in both academic research and industrial applications. As new findings emerge from ongoing studies, this compound is expected to play an increasingly important role in advancing drug discovery and materials science.